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Compound of Interest

Compound Name: Rivulobirin E

Cat. No.: B018884 Get Quote

Rivulobirin E: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Rivulobirin E, a natural product

with potential therapeutic applications. The information is curated for researchers, scientists,

and professionals involved in drug development and discovery.

Chemical and Physical Properties
Rivulobirin E is a coumarin dimer. Its fundamental chemical and physical properties are

summarized in the table below for easy reference.

Property Value

CAS Number 237407-59-9

Molecular Formula C₃₂H₃₀O₁₁

Molecular Weight 590.57 g/mol

Biological Source and Activity
Rivulobirin E is a naturally occurring compound isolated from the roots of Heracleum

candicans. Coumarins derived from the Heracleum genus are known to exhibit a range of

biological activities, including anti-inflammatory, anticoagulant, and skin photosensitizing

properties[1]. Specifically, extracts from Heracleum candicans have demonstrated nematicidal
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activity, with isolated coumarins showing efficacy against nematodes such as Bursaphelenchus

xylophilus and Panagrellus redivivus[2].

The broader class of coumarin dimers has been investigated for various pharmacological

effects, including antiviral activity[3]. While the specific mechanism of action for Rivulobirin E
is not yet fully elucidated, related coumarin compounds have been shown to target various

stages of viral life cycles[4].

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and specific biological assays of

Rivulobirin E are not extensively documented in publicly available literature. However, general

methodologies for the isolation of coumarins from Heracleum species and standard antiviral

assays can be adapted for research on Rivulobirin E.

General Isolation of Coumarins from Heracleum
candicans
A general procedure for isolating coumarins from the roots of Heracleum candicans typically

involves the following steps. This process would require further refinement and optimization for

the specific isolation of Rivulobirin E.

Caption: General workflow for the isolation of coumarins.

General Antiviral Activity Screening
To assess the antiviral potential of Rivulobirin E, a standard plaque reduction assay can be

employed. This assay is a common method for determining the concentration of a compound

required to inhibit viral replication.

Caption: Workflow for a plaque reduction antiviral assay.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways directly modulated by Rivulobirin E. Research into the mechanism of

action of coumarin dimers suggests potential interactions with various cellular targets, but the
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precise pathways for Rivulobirin E remain an area for future investigation. As a starting point

for hypothesis generation, researchers could consider pathways known to be affected by other

antiviral coumarins, such as those involved in viral entry, replication, and host inflammatory

responses.

Conclusion
Rivulobirin E represents a promising natural product for further investigation, particularly in the

context of its potential antiviral properties. This guide summarizes the currently available data

and provides a framework for future research. The development of detailed experimental

protocols for its synthesis and biological evaluation, along with the elucidation of its mechanism

of action and affected signaling pathways, will be crucial steps in unlocking its full therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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